![molecular formula C20H24FN3O B7630124 N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide](/img/structure/B7630124.png)
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide, also known as FPPP, is a synthetic compound that has been widely used in scientific research applications. FPPP is a potent and selective dopamine reuptake inhibitor, which makes it a valuable tool for studying the dopamine system in the brain.
Scientific Research Applications
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide has been used extensively in scientific research to study the dopamine system in the brain. It has been shown to increase extracellular dopamine levels in the striatum, which is the main target of dopamine neurons. This compound has also been used to investigate the role of dopamine in reward processing, addiction, and other neurological disorders.
Mechanism of Action
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide acts as a potent and selective dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine in the brain. This leads to an increase in extracellular dopamine levels and enhances dopamine signaling. This compound has also been shown to have some affinity for serotonin and norepinephrine transporters, although its effects on these systems are less well understood.
Biochemical and Physiological Effects:
This compound has been shown to have both acute and chronic effects on the dopamine system. Acutely, this compound increases extracellular dopamine levels in the striatum, which leads to enhanced dopamine signaling. Chronically, this compound has been shown to cause changes in the dopamine system, such as increased expression of dopamine receptors and transporters. These changes may contribute to the long-term effects of this compound on behavior and neurological function.
Advantages and Limitations for Lab Experiments
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide has several advantages for use in lab experiments. It is a potent and selective dopamine reuptake inhibitor, which makes it a valuable tool for studying the dopamine system in the brain. This compound is also relatively easy to synthesize and purify, which makes it accessible to many researchers. However, this compound has some limitations as well. It has been shown to have some affinity for other neurotransmitter systems, which may complicate its effects on the dopamine system. Additionally, this compound has been shown to have some toxic effects in animal studies, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide. One area of interest is the role of this compound in addiction and other neurological disorders. This compound has been shown to enhance dopamine signaling, which may contribute to addictive behaviors. Further research is needed to understand the mechanisms underlying these effects and to develop potential treatments for addiction. Another area of interest is the development of new dopamine reuptake inhibitors with improved selectivity and safety profiles. This compound has some limitations in terms of its affinity for other neurotransmitter systems and its toxicity in animal studies, which may be addressed by developing new compounds with improved properties.
Synthesis Methods
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide can be synthesized using a multi-step procedure that involves the reaction of 2-methyl-4-phenylpyrrolidine with 5-amino-2-fluorobenzoyl chloride. The resulting product is then treated with propanoic acid anhydride to form the final compound, this compound. The purity of the compound can be verified using analytical techniques such as NMR and mass spectrometry.
Properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-3-(2-methyl-4-phenylpyrrolidin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FN3O/c1-14-11-16(15-5-3-2-4-6-15)13-24(14)10-9-20(25)23-19-12-17(22)7-8-18(19)21/h2-8,12,14,16H,9-11,13,22H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNSKQDJITIPQKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN1CCC(=O)NC2=C(C=CC(=C2)N)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.